Cas no 132907-69-8 (N-(5-methyl-1,3,4-thiadiazol-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide)

• Product Name: N-(5-methyl-1,3,4-thiadiazol-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide
• CAS No: 132907-69-8
• MF: C₁₁H₁₃N₅OS
• MW: 263.318819761276
• CID: 5345355
• Update Time: 2025-11-01

N-(5-methyl-1,3,4-thiadiazol-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-methyl-1,3,4-thiadiazol-2-yl)-4,5,6,7-tetrahydro-1H-benzo[d]imidazole-5-carboxamide
• N-(5-methyl-1,3,4-thiadiazol-2-yl)-4,5,6,7-tetrahydro-3H-benzimidazole-5-carboxamide
• N-(5-methyl-1,3,4-thiadiazol-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide

• Inchi： 1S/C11H13N5OS/c1-6-15-16-11(18-6)14-10(17)7-2-3-8-9(4-7)13-5-12-8/h5,7H,2-4H2,1H3,(H,12,13)(H,14,16,17)
• InChI Key： LSCLYVBBOFSTDM-UHFFFAOYSA-N
• SMILES： S1C(C)=NN=C1NC(C1CC2=C(CC1)N=CN2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 329
• XLogP3: 0.8
• Topological Polar Surface Area: 112

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-(5-methyl-1,3,4-thiadiazol-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide

Professional Introduction to N-(5-methyl-1,3,4-thiadiazol-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide (CAS No. 132907-69-8)

N-(5-methyl-1,3,4-thiadiazol-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide, identified by its CAS number 132907-69-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule has garnered attention due to its unique structural features and potential biological activities, which have been the subject of extensive research in recent years.

The structural framework of N-(5-methyl-1,3,4-thiadiazol-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide consists of two key pharmacophoric regions: the thiadiazole moiety and the tetrahydrobenzodiazole scaffold. The thiadiazole ring is known for its presence in a variety of bioactive compounds, often exhibiting properties such as antimicrobial and anti-inflammatory effects. The tetrahydrobenzodiazole component is similarly recognized for its role in modulating central nervous system activity and has been incorporated into several therapeutic agents.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that combine the functionalities of thiadiazole and benzodiazole derivatives. Such hybrids are particularly attractive due to their potential to exhibit enhanced pharmacological profiles compared to individual parent structures. The compound N-(5-methyl-1,3,4-thiadiazol-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide is a prime example of this trend, with researchers exploring its potential applications in the treatment of neurological disorders and other conditions.

The synthesis of N-(5-methyl-1,3,4-thiadiazol-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide involves a multi-step process that requires careful consideration of reaction conditions and reagent selection. The introduction of the methyl group at the 5-position of the thiadiazole ring is particularly critical for fine-tuning the electronic properties of the molecule. This modification can influence both the metabolic stability and binding affinity to biological targets.

The pharmacological evaluation of N-(5-methyl-1,3,4-thiadiazol-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide has revealed promising results in preclinical studies. Initial assays have demonstrated that this compound exhibits moderate affinity for certain neurotransmitter receptors, suggesting its potential as an anxiolytic or sedative agent. Additionally, preliminary data indicate that it may possess antioxidant properties due to the presence of the thiadiazole moiety.

The investigation into synthetic pathways for this compound has also led to insights into more general methodologies for constructing complex heterocyclic systems. Researchers have explored various cyclization strategies and functional group interconversions to optimize yields and purity. These advancements not only contribute to the development of N-(5-methyl-1,3,4-thiadiazol-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxamide, but also provide valuable tools for synthesizing other structurally related molecules.

In conclusion，N-(5-methyl - 1 , 3 , 4 - thiad i az ol - 2 - yl strong >) - 4 , 5 , 6 , 7 - tetr a hy dro - 1 H - 1 , 3 - b enz o dia z ol - 5 - carbox am ide ( C A S N o . 132907 -69 -8 ) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities make it a compelling candidate for further research and development. As our understanding of heterocyclic chemistry continues to evolve，compounds like this one will undoubtedly play a crucial role in shaping future therapeutic strategies.